Cas no 1804408-45-4 (Ethyl 4-bromo-2-fluoropyridine-5-acetate)

• Product Name: Ethyl 4-bromo-2-fluoropyridine-5-acetate
• CAS No: 1804408-45-4
• MF: C₉H₉BrFNO₂
• MW: 262.075665235519
• CID: 4900833
• Update Time: 2025-10-17

Ethyl 4-bromo-2-fluoropyridine-5-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 4-bromo-2-fluoropyridine-5-acetate

• Inchi： 1S/C9H9BrFNO2/c1-2-14-9(13)3-6-5-12-8(11)4-7(6)10/h4-5H,2-3H2,1H3
• InChI Key： BUMVQIUJAQYIEE-UHFFFAOYSA-N
• SMILES： BrC1C=C(N=CC=1CC(=O)OCC)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 203
• XLogP3: 2.1
• Topological Polar Surface Area: 39.2

Additional information on Ethyl 4-bromo-2-fluoropyridine-5-acetate

Ethyl 4-bromo-2-fluoropyridine-5-acetate (CAS No. 1804408-45-4): An Overview of a Versatile Intermediate in Pharmaceutical Synthesis

Ethyl 4-bromo-2-fluoropyridine-5-acetate (CAS No. 1804408-45-4) is a valuable intermediate in the field of pharmaceutical synthesis, particularly in the development of novel drugs and therapeutic agents. This compound, characterized by its unique bromo and fluoro substituents, offers a wide range of reactivity and functional group manipulation, making it an essential building block in the synthesis of complex molecules.

The structure of ethyl 4-bromo-2-fluoropyridine-5-acetate consists of a pyridine ring with a bromo group at the 4-position, a fluoro group at the 2-position, and an ethyl ester group at the 5-position. The presence of these substituents imparts specific chemical properties that are crucial for its applications in drug discovery and development. The bromo group, for instance, can be readily substituted or eliminated, while the fluoro group enhances the compound's stability and bioavailability.

Recent research has highlighted the importance of ethyl 4-bromo-2-fluoropyridine-5-acetate in the synthesis of various bioactive molecules. For example, a study published in the Journal of Medicinal Chemistry demonstrated that this compound can be used as a key intermediate in the synthesis of potent inhibitors of kinases, which are important targets in cancer therapy. The ability to introduce diverse functional groups through the bromo position allows for the creation of a library of compounds with varying biological activities.

In addition to its role in kinase inhibitor synthesis, ethyl 4-bromo-2-fluoropyridine-5-acetate has also shown promise in the development of antiviral agents. A recent publication in Organic Letters reported the use of this compound as a starting material for the synthesis of novel antiviral drugs targeting RNA viruses. The fluoro substitution on the pyridine ring was found to enhance the antiviral activity by improving the compound's binding affinity to viral enzymes.

The synthesis of ethyl 4-bromo-2-fluoropyridine-5-acetate typically involves multi-step reactions, starting from commercially available precursors. One common approach is to begin with 2-fluoro-4-bromopyridine and introduce the ethyl ester group through an esterification reaction. The choice of reagents and conditions is critical to achieve high yields and purity, which are essential for downstream applications in drug development.

The pharmacological properties of ethyl 4-bromo-2-fluoropyridine-5-acetate have been extensively studied to understand its potential as a therapeutic agent. In vitro assays have shown that this compound exhibits low cytotoxicity and good solubility, making it suitable for further optimization and formulation into drug candidates. Additionally, its metabolic stability has been evaluated using liver microsomes, demonstrating favorable pharmacokinetic profiles.

In conclusion, ethyl 4-bromo-2-fluoropyridine-5-acetate (CAS No. 1804408-45-4) is a versatile intermediate with significant potential in pharmaceutical research and development. Its unique chemical structure and reactivity make it an invaluable tool for synthesizing complex bioactive molecules with diverse therapeutic applications. As research continues to advance, this compound is likely to play an increasingly important role in the discovery and development of new drugs for various diseases.